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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quantum yield and

photophysical properties of CY5.5-COOH chloride, a widely used near-infrared (NIR)

fluorescent dye. This document is intended to serve as a valuable resource for researchers and

professionals in the fields of life sciences and drug development who utilize fluorescent probes

for imaging and quantification.

Introduction to CY5.5-COOH Chloride
CY5.5-COOH chloride is a member of the cyanine dye family, characterized by a polymethine

chain linking two nitrogen-containing heterocyclic moieties. The carboxylic acid (-COOH)

functional group allows for covalent conjugation to primary amines on biomolecules such as

proteins, antibodies, and peptides, making it a versatile tool for fluorescent labeling. Its

fluorescence in the near-infrared spectrum (approximately 675-710 nm) is particularly

advantageous for biological applications due to reduced background autofluorescence from

tissues and deeper tissue penetration of light. The "chloride" in the name refers to the counter-

ion associated with the cationic dye structure and generally does not significantly impact its

photophysical properties in solution.

Photophysical Properties and Quantum Yield
The fluorescence quantum yield (Φ) is a critical parameter that defines the efficiency of a

fluorophore in converting absorbed photons into emitted photons. It is a ratio of the number of
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photons emitted to the number of photons absorbed. A higher quantum yield indicates a

brighter fluorophore, which is desirable for sensitive detection in various applications.

The photophysical properties of CY5.5-COOH are influenced by its molecular structure and the

surrounding environment, such as the solvent polarity and viscosity. For CY5.5 carboxylic acid,

the quantum yield is consistently reported to be approximately 0.2 in common solvents like

DMSO and DMF.[1][2] The quantum yield of the closely related Cy5.5 NHS ester is reported to

be in the range of 0.2 to 0.28.[3][4][5][6] It is important to note that the quantum yield can

change upon conjugation to a biomolecule or when the dye is in a different microenvironment.

Quantitative Data Summary
The table below summarizes the key photophysical properties of CY5.5 carboxylic acid and its

N-hydroxysuccinimide (NHS) ester derivative for easy comparison.

Property
CY5.5 Carboxylic
Acid

CY5.5 NHS Ester Reference(s)

Quantum Yield (Φ) 0.2 0.2 - 0.28 [1][2][3][4][5][6]

Excitation Max (λex) ~673 nm ~673 - 675 nm [1][4][6]

Emission Max (λem) ~707 nm ~694 - 707 nm [1][4][6]

Molar Extinction

Coeff.
~209,000 M⁻¹cm⁻¹

~190,000 - 209,000

M⁻¹cm⁻¹
[1][4][6]

Solubility DMSO, DMF, DCM DMSO, DMF, DCM [1][4]

Experimental Protocol: Relative Quantum Yield
Determination
The most common method for determining the fluorescence quantum yield of a compound is

the relative method, which involves comparing the fluorescence intensity of the sample to that

of a standard with a known quantum yield.

Materials
Spectrofluorometer with a corrected emission spectrum feature
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UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

CY5.5-COOH chloride sample

Quantum yield standard (e.g., Cresyl Violet or another well-characterized dye with emission

in a similar spectral region)

High-purity solvent (e.g., ethanol, methanol, or DMSO, ensuring both sample and standard

are soluble)

Volumetric flasks and micropipettes

Methodology
Preparation of Stock Solutions: Prepare stock solutions of both the CY5.5-COOH chloride
sample and the quantum yield standard in the chosen solvent.

Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the

sample and the standard. The absorbance of these solutions at the excitation wavelength

should be kept below 0.1 to avoid inner filter effects. A typical range of absorbances to

prepare would be 0.02, 0.04, 0.06, 0.08, and 0.1.

Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of

each diluted solution at the chosen excitation wavelength. The excitation wavelength should

be the same for both the sample and the standard.

Fluorescence Measurement:

Set the excitation wavelength on the spectrofluorometer to the value used for the

absorbance measurements.

Record the fluorescence emission spectrum for each of the diluted solutions of the sample

and the standard. Ensure the emission range is set to capture the entire fluorescence

profile of both compounds.
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Integrate the area under the emission curve for each spectrum to obtain the integrated

fluorescence intensity.

Data Analysis:

Plot the integrated fluorescence intensity versus the absorbance for both the sample and

the standard.

Determine the slope of the resulting linear fits for both the sample (Grad_X) and the

standard (Grad_S).

Calculate the quantum yield of the sample (Φ_X) using the following equation:

Φ_X = Φ_S * (Grad_X / Grad_S) * (η_X² / η_S²)

Where:

Φ_S is the known quantum yield of the standard.

Grad_X and Grad_S are the gradients of the plots for the sample and standard,

respectively.

η_X and η_S are the refractive indices of the solvents used for the sample and

standard, respectively (if the same solvent is used, this term becomes 1).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for labeling a target molecule with

CY5.5-COOH chloride and subsequent purification and analysis.
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Bioconjugation

Purification Analysis

CY5.5-COOH Carbodiimide
Activation (EDC/NHS)
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(e.g., Protein, Antibody)

Conjugation Reaction Purification
(e.g., Dialysis, SEC) Labeled Product Characterization

(Spectroscopy, Gel Electrophoresis)
Downstream Application
(e.g., Bioimaging, FACS)

Click to download full resolution via product page

Caption: Workflow for bioconjugation with CY5.5-COOH chloride.

Applications in Research and Drug Development
The favorable photophysical properties of CY5.5-COOH chloride, particularly its high molar

extinction coefficient and reasonable quantum yield in the NIR window, make it a valuable tool

in various research and development areas:

In Vivo Imaging: The NIR fluorescence allows for deep tissue imaging in small animal

models to track the biodistribution of labeled drugs, antibodies, or nanoparticles.

Fluorescence Microscopy: Used for labeling and visualizing specific proteins or cellular

structures in fixed or live cells.

Flow Cytometry: Conjugated to antibodies for the detection and quantification of specific cell

populations.

High-Throughput Screening: Employed in fluorescence-based assays for drug discovery.

Conclusion
CY5.5-COOH chloride is a robust and versatile near-infrared fluorophore with a well-

characterized quantum yield. Its utility in labeling a wide range of biomolecules makes it an

indispensable tool for researchers in both academic and industrial settings. Understanding its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15622471?utm_src=pdf-body-img
https://www.benchchem.com/product/b15622471?utm_src=pdf-body
https://www.benchchem.com/product/b15622471?utm_src=pdf-body
https://www.benchchem.com/product/b15622471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


photophysical properties and the methodologies for their measurement is crucial for obtaining

reliable and quantitative data in fluorescence-based applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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